Cas no 844901-27-5 (BENZENEACETAMIDE, N-(2,3-DIMETHYLCYCLOHEXYL)-2,3,4,5,6-PENTAFLUORO-)

• Product name: BENZENEACETAMIDE, N-(2,3-DIMETHYLCYCLOHEXYL)-2,3,4,5,6-PENTAFLUORO-
• CAS No: 844901-27-5
• MF: C₁₆H₁₈NOF₅
• MW: 335.312
• CID: 3373748
• PubChem ID: 43047324

BENZENEACETAMIDE, N-(2,3-DIMETHYLCYCLOHEXYL)-2,3,4,5,6-PENTAFLUORO- Chemical and Physical Properties

Names and Identifiers

• BENZENEACETAMIDE, N-(2,3-DIMETHYLCYCLOHEXYL)-2,3,4,5,6-PENTAFLUORO-
• US9459250, E74
• Z168350682
• AKOS016895398
• EN300-26866744
• 844901-27-5
• N-(2,3-dimethylcyclohexyl)-2-(2,3,4,5,6-pentafluorophenyl)acetamide
• AB01004807-01
• BDBM253869
• CHEMBL3715571
• SCHEMBL10226942

• Inchi： InChI=1S/C16H18F5NO/c1-7-4-3-5-10(8(7)2)22-11(23)6-9-12(17)14(19)16(21)15(20)13(9)18/h7-8,10H,3-6H2,1-2H3,(H,22,23)
• InChI Key： JVLAVZLLYNRWSM-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 335.13085501Da
• Monoisotopic Mass: 335.13085501Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 29.1Ų